Cas no 65141-47-1 (p-Nicorandil)

• Product Name: p-Nicorandil
• CAS No: 65141-47-1
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 404867
• PubChem ID: 5231241
• Update Time: 2025-11-12

p-Nicorandil Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, N-[2-(nitrooxy)ethyl]-
• p-Nicorandil
• 2-[(Pyridin-4-ylcarbonyl)amino]ethyl nitrate
• Nicorandil Impurity A
• 65141-47-1
• 2-(pyridine-4-carbonylamino)ethyl Nitrate
• CHEMBL3264035
• AKOS030254852
• BCP34343
• FT-0672690
• 4-Pyridinecarboxamide, N-[2-(nitrooxy)ethyl]-; 2-Isonicotinamidoethyl nitrate
• 2-[(pyridin-4-yl)formamido]ethyl nitrate
• DTXSID30411802
• N-(2-nitroxyethyl)isonicotinamide
• Nicorandil Impurity A (EP); Nicorandil impurity A
• G87750
• NICORANDIL EP IMPURITY A

• Inchi： 1S/C8H9N3O4/c12-8(7-1-3-9-4-2-7)10-5-6-15-11(13)14/h1-4H,5-6H2,(H,10,12)
• InChI Key： VZCYAIHIDPPQHC-UHFFFAOYSA-N
• SMILES： O(CCNC(C1C=CN=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.05937
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 456.7±25.0 °C at 760 mmHg
• Flash Point: 230.0±23.2 °C
• PSA: 94.36
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

p-Nicorandil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on p-Nicorandil

Understanding p-Nicorandil (CAS No. 65141-47-1): A Comprehensive Guide to Its Properties and Applications

p-Nicorandil (CAS No. 65141-47-1) is a well-known pharmaceutical compound that has garnered significant attention in the medical and research communities. As a potassium channel opener and nitrate-like vasodilator, it plays a crucial role in cardiovascular therapies. This article delves into the chemical properties, mechanisms of action, therapeutic applications, and current market trends of p-Nicorandil, providing a detailed overview for professionals and enthusiasts alike.

The chemical structure of p-Nicorandil combines a nicotinamide moiety with a nitrate ester group, which contributes to its dual mechanism of action. This unique structure allows it to activate ATP-sensitive potassium channels while also releasing nitric oxide (NO), leading to vasodilation and improved blood flow. Researchers and clinicians often explore its potential in treating conditions such as chronic stable angina and coronary artery disease, making it a subject of ongoing studies.

One of the most frequently searched questions about p-Nicorandil is its side effects and safety profile. While generally well-tolerated, some patients may experience headaches, dizziness, or gastrointestinal discomfort due to its vasodilatory effects. Recent studies have also investigated its potential role in cardioprotection during ischemia-reperfusion injury, a hot topic in cardiovascular research. These findings highlight its versatility beyond traditional angina management.

In the pharmaceutical market, p-Nicorandil is available under various brand names, including Ikorel and Sigmart. Its demand has been steady, particularly in regions with high prevalence of cardiovascular diseases. Industry reports suggest that the global nicorandil market is expected to grow, driven by increasing awareness of its benefits and advancements in drug delivery systems. Companies are also focusing on generic versions to improve accessibility.

From a research perspective, p-Nicorandil continues to be a compound of interest due to its multimodal pharmacological effects. Scientists are exploring its potential applications in pulmonary hypertension and metabolic syndrome, aligning with current trends in personalized medicine. Its ability to modulate cellular energy metabolism has also sparked curiosity in fields like anti-aging research and mitochondrial dysfunction.

For those seeking p-Nicorandil suppliers or high-purity p-Nicorandil for research, it is essential to verify the compound's CAS No. 65141-47-1 and quality certifications. Reputable manufacturers provide detailed analytical reports, including HPLC and NMR data, to ensure compliance with regulatory standards. Additionally, proper storage conditions—such as protection from light and moisture—are critical to maintaining its stability.

In summary, p-Nicorandil (CAS No. 65141-47-1) remains a valuable compound in both clinical and research settings. Its dual-action mechanism, therapeutic potential, and growing market demand make it a noteworthy subject for professionals in pharmacology, cardiology, and drug development. As research uncovers new applications, p-Nicorandil is poised to remain a key player in cardiovascular and metabolic health.